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Cat. No.: B7801135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Nemalite's performance as a flame retardant

with other common alternatives, supported by experimental data. Nemalite, a naturally

occurring mineral mixture of huntite and hydromagnesite, offers a halogen-free flame retardant

solution for polymer formulations. Its efficacy is evaluated against established flame retardants

such as Aluminium Hydroxide (ATH), Magnesium Hydroxide (MDH), and intumescent systems.

Mechanism of Action: A Synergistic Effect
Nemalite's flame retardancy stems from the endothermic decomposition of its two primary

components, huntite (Mg₃Ca(CO₃)₄) and hydromagnesite (Mg₅(CO₃)₄(OH)₂·4H₂O).[1][2] This

decomposition releases water vapor and carbon dioxide, which dilute flammable gases in the

gas phase and cool the polymer surface.[2] The resulting mineral residue forms a protective

char layer, further inhibiting combustion.[2][3]

The hydromagnesite component decomposes at a lower temperature (around 220°C),

releasing water and carbon dioxide. The huntite decomposes at a higher temperature range

(approximately 450-800°C), primarily releasing carbon dioxide.[1] This staged decomposition

provides flame retardancy over a broad temperature range.
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The following tables summarize key flammability metrics for Nemalite and its alternatives in

various polymer systems. The data is compiled from peer-reviewed studies to ensure an

objective comparison.

Limiting Oxygen Index (LOI)
The Limiting Oxygen Index (LOI) indicates the minimum oxygen concentration required to

support the combustion of a material. A higher LOI value signifies better flame retardancy. The

data below is from a study by Hollingbery and Hull (2012) on Ethylene Vinyl Acetate (EVA)

composites with a 60% filler loading.

Flame Retardant Polymer Matrix
Filler Loading (%
w/w)

Limiting Oxygen
Index (%)

Nemalite

(HU43HM50)
EVA 60 28.0

Nemalite

(HU41HM57)
EVA 60 29.0

Nemalite

(HU24HM67)
EVA 60 29.5

Pure Hydromagnesite

(HM100)
EVA 60 29.5

Aluminium Hydroxide

(ATH)
EVA 60 30.0

HUXXHMYY denotes a huntite-hydromagnesite mixture with XX% huntite and YY%

hydromagnesite.

UL-94 Vertical Burn Test
The UL-94 is a widely used standard to classify the flammability of plastic materials. The V-0

rating indicates the highest level of flame retardancy in this classification, where burning stops

within 10 seconds after two applications of a flame, and no flaming drips are observed.
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Flame Retardant Polymer Matrix
Filler Loading (%
w/w)

UL-94 Rating

Nemalite (High

Hydromagnesite)
Polypropylene (PP) >42% V-0

Nemalite (Low

Hydromagnesite)
Polypropylene (PP) <40% Fails to achieve V-0

Magnesium Hydroxide

(MDH)
Polypropylene (PP) 60% V-0

Ammonium

Polyphosphate

(Intumescent)

Polypropylene (PP) 30% V-0[4]

Cone Calorimetry
Cone calorimetry is a small-scale test that measures heat release rate (HRR), time to ignition

(TTI), and other key combustion parameters. The data below is from Hollingbery and Hull

(2012) for EVA composites at a 60% filler loading under a heat flux of 50 kW/m².

Flame Retardant Time to Ignition (s)
Peak Heat Release
Rate (kW/m²)

Average Heat
Release Rate
(kW/m²)

Nemalite

(HU43HM50)
98 138 65

Nemalite (HU93HM5) 78 155 80

Pure Hydromagnesite

(HM100)
101 135 63

Aluminium Hydroxide

(ATH)
102 130 60

Magnesium Hydroxide

(MDH)
125 115 55
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Experimental Protocols
Limiting Oxygen Index (LOI) - ASTM D2863
Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen

and nitrogen that will support flaming combustion of a plastic specimen.

Methodology:

A vertically oriented sample of specified dimensions is placed in a glass chimney.

A mixture of oxygen and nitrogen is flowed upwards through the chimney.

The top of the specimen is ignited.

The oxygen concentration in the gas mixture is systematically varied until the minimum

concentration that sustains burning for a specified time or over a specified length of the

sample is determined.

UL-94 Vertical Burn Test
Objective: To classify the flammability of plastic materials based on their response to a small

flame ignition source.

Methodology:

A rectangular test specimen is held vertically.

A calibrated flame is applied to the bottom of the specimen for 10 seconds and then

removed. The duration of flaming is recorded.

The flame is reapplied for another 10 seconds and then removed. The duration of flaming

and glowing is recorded.

A piece of cotton is placed below the specimen to determine if flaming drips occur.

Materials are classified as V-0, V-1, or V-2 based on the flaming and glowing times and the

presence of flaming drips.
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Cone Calorimetry - ASTM E1354
Objective: To measure the heat release rate and other combustion properties of materials

exposed to a controlled level of radiant heat.

Methodology:

A 100mm x 100mm specimen is placed horizontally under a conical radiant heater.

The specimen is exposed to a specified heat flux (e.g., 50 kW/m²).

A spark igniter is used to ignite the gases evolved from the decomposing sample.

The oxygen concentration and mass flow rate of the combustion products in the exhaust

duct are continuously measured to determine the heat release rate based on the principle of

oxygen consumption calorimetry.

Other parameters such as time to ignition, mass loss rate, and smoke production are also

recorded.

Visualizing the Flame Retardancy Process
The following diagrams illustrate the key mechanisms and workflows involved in evaluating the

efficacy of Nemalite.
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Caption: Flame retardant mechanism of Nemalite.
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Caption: Experimental workflow for evaluating flame retardant efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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